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Compound of Interest

Compound Name: 3-(Trifluoromethoxy)benzaldehyde

Cat. No.: B1330798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and properties of 3-
(Trifluoromethoxy)benzaldehyde (CAS No. 52771-21-8), a key intermediate in the synthesis

of pharmaceuticals and agrochemicals. Adherence to the following guidelines is critical to

ensure the safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties
3-(Trifluoromethoxy)benzaldehyde is a colorless to light orange liquid.[1] Its key physical and

chemical properties are summarized below.
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Property Value Source

CAS Number 52771-21-8 [2][3]

Molecular Formula C₈H₅F₃O₂ [1][2][3]

Molecular Weight 190.12 g/mol [1][2][3]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point 83-86 °C at 24 mmHg [2]

Density 1.33 g/mL at 25 °C [2]

Refractive Index n20/D 1.454 [2]

Flash Point 73 °C (163.4 °F) - closed cup [2]

Form Liquid [2]

Hazard Identification and Safety Data
3-(Trifluoromethoxy)benzaldehyde is classified as a hazardous substance. The primary

hazards are skin irritation, serious eye irritation, and potential respiratory irritation.[2][3] It is

also a combustible liquid.[2]

Hazard
Classification

Code Description Source

Skin

Corrosion/Irritation
H315 Causes skin irritation [2][3]

Serious Eye

Damage/Eye Irritation
H319

Causes serious eye

irritation
[2][3]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[2][3]

Signal Word Warning [2]
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Toxicological Data: As of the latest review, specific quantitative acute toxicity data, such as

LD50 (lethal dose, 50%) or LC50 (lethal concentration, 50%), for 3-
(Trifluoromethoxy)benzaldehyde is not available in the public domain. The toxicological

properties have not been fully investigated. Therefore, it should be handled with the care due to

a potentially toxic substance.

Experimental Protocols: Safe Handling and Use
The following is a generalized protocol for the safe handling of 3-
(Trifluoromethoxy)benzaldehyde in a research laboratory. This should be adapted to specific

experimental conditions and institutional safety guidelines.

3.1. Engineering Controls

Work with this chemical should be conducted in a well-ventilated area.[4][5]

A certified chemical fume hood is required for all operations that may generate vapors or

aerosols.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

3.2. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory.[2]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Inspect

gloves for any signs of degradation or perforation before use.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. Ensure

that skin is not exposed.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

respirator with an appropriate filter for organic vapors should be used.[2]

3.3. Handling Procedures

Avoid all personal contact, including inhalation of vapors.[5]
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Do not eat, drink, or smoke in the laboratory.[5]

Keep the container tightly closed when not in use.[4][5]

Avoid contact with incompatible materials such as strong oxidizing agents, reducing agents,

acids, and bases.

Ground and bond containers when transferring material to prevent static discharge.

3.4. Storage

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4][5]

A recommended storage temperature is between 2-8 °C.[1]

Store in the original, tightly sealed container.[5]

Store away from incompatible materials.[5]

3.5. Spill and Emergency Procedures

Minor Spills:

Absorb the spill with an inert material (e.g., sand, vermiculite).

Place the absorbent material into a sealed, labeled container for hazardous waste

disposal.

Clean the spill area with an appropriate solvent, followed by soap and water.

Major Spills:

Evacuate the area immediately.

Alert the appropriate emergency response team.

Ensure the area is well-ventilated before re-entry.

First Aid:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

3.6. Disposal

Dispose of waste material in accordance with all applicable federal, state, and local

regulations. This material should be treated as hazardous waste.

Visualized Workflows and Relationships
To further clarify the safe handling procedures, the following diagrams illustrate the standard

workflow and the logical relationships in the risk assessment process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1330798#3-trifluoromethoxy-benzaldehyde-safety-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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